N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-2-phenyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-2-phenyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C20H16N2O3S2/c23-16(18-9-14(11-26-18)17-7-4-8-25-17)10-21-19(24)15-12-27-20(22-15)13-5-2-1-3-6-13/h1-9,11-12,16,23H,10H2,(H,21,24)
• InChI Key: RDYSAPRBPSWWRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)C(=O)NCC(C3=CC(=CS3)C4=CC=CO4)O
• Molecular Formula: C20H16N2O3S2
• Molecular Weight: 396.5 g/mol

Description

The compound is a complex organic molecule that contains several heterocyclic components, including furan, thiophene, and thiazole rings. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple heterocyclic rings. The InChI code provided in one of the search results could be used to generate a 3D structure of the compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and highly dependent on the specific conditions and reagents used. Thiophene derivatives are known to participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the furan, thiophene, and thiazole rings would likely make the compound aromatic and potentially bioactive.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Many thiophene derivatives exhibit pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.